4-(METHYLSULFONAMIDO)BENZALDEHYDE

Specification

• CAS No.: 83922-54-7
• Molecular Formula: C8H9NO3S
• Molecular Weight: 199.23 g/mol
• IUPAC Name: N-(4-formylphenyl)methanesulfonamide
• Standard InChI: InChI=1S/C8H9NO3S/c1-13(11,12)9-8-4-2-7(6-10)3-5-8/h2-6,9H,1H3
• Standard InChI Key: DANYPOSRRWSVPY-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)NC1=CC=C(C=C1)C=O
• Canonical SMILES: CS(=O)(=O)NC1=CC=C(C=C1)C=O

Introduction

Chemical Identity and Nomenclature

4-(Methylsulfonamido)benzaldehyde is an aromatic compound characterized by a benzaldehyde core structure with a methylsulfonamido group attached at the para position. This structural arrangement contributes to its unique chemical properties and applications in pharmaceutical research.

Synonyms and Alternative Names

The compound is known by several names in scientific and industrial contexts, reflecting its chemical structure and applications:

• N-(4-formylphenyl)methanesulfonamide

• N-(4-Formylphenyl)methylsulfonamide

• 4-(Methylsulfonylamino)benzaldehyde

• Sotalol EP Impurity C

• Sotalol Impurity 3

• USP Sotalol Related Compound B

These multiple designations highlight the compound's significance in pharmaceutical quality control, particularly as an identified impurity in Sotalol formulations.

Physical and Chemical Properties

4-(Methylsulfonamido)benzaldehyde possesses distinctive physical and chemical properties that inform its handling, storage, and applications. These properties are crucial for researchers and manufacturers working with this compound.

Basic Molecular Information

The following table summarizes the fundamental molecular characteristics of 4-(Methylsulfonamido)benzaldehyde:

Property	Value
Chemical Abstract Service (CAS) Number	83922-54-7
Molecular Formula	C8H9NO3S
Molecular Weight	199.23 g/mol
Appearance	Solid, Light Brown to Brown
Melting Point	160-162°C
Boiling Point	358.9±44.0°C (Predicted)
Density	1.407±0.06 g/cm³ (Predicted)
pKa	7.38±0.10 (Predicted)

The compound's relatively high melting and boiling points indicate stability at room temperature, while its moderate molecular weight makes it suitable for various analytical applications.

Applications and Uses

4-(Methylsulfonamido)benzaldehyde has specific applications in pharmaceutical research and quality control processes, with particular importance in relation to the beta-blocker medication Sotalol.

Structural Relationship to Sotalol

4-(Methylsulfonamido)benzaldehyde's designation as Sotalol EP Impurity C relates to its structural similarity to fragments of the Sotalol molecule, a non-cardioselective beta blocker used in the treatment of cardiac arrhythmias.

Structural Comparison

The methylsulfonamido group (-NHSO₂CH₃) present in 4-(Methylsulfonamido)benzaldehyde is also a key structural feature in Sotalol. This structural relationship explains why this compound can appear as a process-related impurity or degradation product during Sotalol synthesis or storage. The identification and quantification of this impurity are essential for ensuring the purity and safety of Sotalol formulations.

Parameter	Specification
Purity	High purity (typically >98%)
Package Sizes	1 kg, 10 kg, 25 kg
Form	Solid
Certification	Analytical Certificate of Analysis
Intended Use	For analytical purposes only

These supply specifications reflect the compound's primary use as an analytical reference standard rather than as a bulk chemical intermediate.